Cas no 735275-80-6 (trans-4-2-(4-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid)

• Product Name: trans-4-2-(4-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
• CAS No: 735275-80-6
• MF: C₁₆H₂₀O₄
• MW: 276.327605247498
• CID: 4716557
• Update Time: 2025-10-29

trans-4-2-(4-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• TRANS-4-[2-(4-METHOXYPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
• cis-4-[2-(4-Methoxyphenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
• trans-4-[2-(4-Methoxyphenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
• cis-4-[2-(4-Methoxyphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• cis-4-(2-(4-Methoxyphenyl)-2-oxoethyl)cyclohexanecarboxylic acid
• trans-4-(2-(4-Methoxyphenyl)-2-oxoethyl)cyclohexanecarboxylic acid
• AK
• trans-4-2-(4-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid

• Inchi： 1S/C16H20O4/c1-20-14-8-6-12(7-9-14)15(17)10-11-2-4-13(5-3-11)16(18)19/h6-9,11,13H,2-5,10H2,1H3,(H,18,19)
• InChI Key： LNNJSFXWTHGRAD-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CC(C2C=CC(=CC=2)OC)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 336
• XLogP3: 2.9
• Topological Polar Surface Area: 63.6

Additional information on trans-4-2-(4-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid

Introduction to trans-4-2-(4-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid (CAS No. 735275-80-6)

Trans-4-2-(4-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid (CAS No. 735275-80-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

The chemical structure of trans-4-2-(4-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid is defined by a cyclohexane ring linked to a substituted phenyl group and an oxoethyl carboxylic acid moiety. The presence of the methoxy group on the phenyl ring and the specific configuration of the cyclohexane ring contribute to its distinct physical and chemical properties. These structural elements are crucial for its interactions with biological targets and its potential therapeutic effects.

The synthesis of trans-4-2-(4-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid typically involves multi-step reactions, including the formation of the cyclohexane ring, the introduction of the methoxyphenyl group, and the final carboxylation step. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry (2021) reported a novel one-pot synthesis approach that significantly reduced reaction time and improved yield.

In terms of biological activities, trans-4-2-(4-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid has been investigated for its anti-inflammatory and anti-cancer properties. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases. Additionally, research published in Cancer Research (2020) showed that it exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers.

The mechanism of action of trans-4-2-(4-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to modulate signaling pathways involved in inflammation and cell proliferation. For example, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammatory responses. Another study published in Biochemical Pharmacology (2019) suggested that it may also interfere with the mitogen-activated protein kinase (MAPK) pathway, which plays a crucial role in cell survival and growth.

Beyond its therapeutic potential, trans-4-2-(4-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid has also been explored for its use as a building block in the synthesis of more complex molecules. Its versatile reactivity and functional groups make it an attractive starting material for developing new drugs and materials. A recent review article in Molecules (2021) highlighted several examples where this compound was used as a key intermediate in the synthesis of novel pharmaceutical agents.

In conclusion, trans-4-2-(4-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid (CAS No. 735275-80-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its biological activities and synthetic versatility, makes it an important molecule for further investigation. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to advancements in drug discovery and development.